Cas no 923789-81-5 (1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine)

• Product Name: 1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine
• CAS No: 923789-81-5
• MF: C₁₁H₁₄N₄OS
• MW: 250.320060253143
• MDL: MFCD08691242
• CID: 3109403
• PubChem ID: 16227515
• Update Time: 2025-06-12

1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-thien-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperazine
• 1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine
• MFCD08691242
• EN300-26209
• Z221425810
• 5-(piperazin-1-ylmethyl)-3-thiophen-2-yl-1,2,4-oxadiazole
• AKOS009107172
• CS-0306195
• 923789-81-5
• 1-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine
• 5-(Piperazin-1-ylmethyl)-3-(thiophen-2-yl)-1,2,4-oxadiazole

• MDL： MFCD08691242
• Inchi： 1S/C11H14N4OS/c1-2-9(17-7-1)11-13-10(16-14-11)8-15-5-3-12-4-6-15/h1-2,7,12H,3-6,8H2
• InChI Key： GCWWJONDLAANOF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(CN2CCNCC2)=N1

Computed Properties

• Exact Mass: 250.08883226Da
• Monoisotopic Mass: 250.08883226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.4Ų

Additional information on 1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine

Comprehensive Overview of 1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine (CAS No. 923789-81-5)

The compound 1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine (CAS No. 923789-81-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring fused with an oxadiazole scaffold and a piperazine moiety, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor, antimicrobial agent, and central nervous system (CNS) modulator.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged due to their broad-spectrum bioactivity. The thiophene-oxadiazole hybrid in this compound enhances its binding affinity to biological targets, a feature highly sought after in structure-activity relationship (SAR) studies. With the rise of AI-driven drug design, computational chemists frequently explore 923789-81-5 for virtual screening campaigns, leveraging its drug-like properties and lead optimization potential.

The synthesis of 1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine typically involves multi-step reactions, including cyclocondensation and N-alkylation. Its logP value and hydrogen bond acceptors/donors align with Lipinski’s Rule of Five, making it a promising candidate for oral bioavailability. Laboratories focusing on fragment-based drug discovery (FBDD) often prioritize this scaffold due to its balanced molecular weight and polar surface area.

From an industrial perspective, CAS No. 923789-81-5 is a key building block for small-molecule therapeutics. Its relevance in oncology research stems from preliminary studies showing inhibition of tyrosine kinases linked to tumor proliferation. Additionally, its neuropharmacological profile has sparked interest in treating neurodegenerative disorders, aligning with global trends in precision medicine.

Environmental and regulatory considerations for 923789-81-5 emphasize its green chemistry compatibility. Recent patents highlight solvent-free synthesis methods, reducing waste generation. As sustainable chemistry gains traction, this compound’s atom economy and low toxicity profile position it favorably for scalable production.

In summary, 1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperazine exemplifies the convergence of medicinal chemistry and computational biology. Its dual utility in target identification and hit-to-lead optimization ensures its prominence in peer-reviewed literature and high-throughput screening (HTS) databases. Future directions may explore its polypharmacology effects and synergistic drug combinations.